![molecular formula C13H18O B093640 5,8-Tridecadiyn-7-one CAS No. 18621-56-2](/img/structure/B93640.png)
5,8-Tridecadiyn-7-one
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Overview
Description
5,8-Tridecadiyn-7-one is a highly reactive organic compound that has been extensively studied for its potential applications in scientific research. It is a member of the enyne family of compounds and is characterized by its unique chemical structure, which contains both triple and double bonds.
Mechanism of Action
The mechanism of action of 5,8-Tridecadiyn-7-one is not yet fully understood. However, it is believed to exert its biological effects through the inhibition of key enzymes and signaling pathways in cells. For example, it has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit potent anti-fungal activity. In addition, it has been shown to exhibit neuroprotective properties and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5,8-Tridecadiyn-7-one in lab experiments is its high reactivity, which makes it a useful tool for probing biological systems. However, its reactivity also makes it difficult to handle and store, and it can be unstable under certain conditions. In addition, its potential toxicity and limited solubility in water may limit its use in certain applications.
Future Directions
There are many potential future directions for research on 5,8-Tridecadiyn-7-one. One area of interest is the development of new synthetic methods for producing the compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of new derivatives and analogs of the compound may lead to the discovery of new biological activities and applications.
Synthesis Methods
The synthesis of 5,8-Tridecadiyn-7-one is a complex process that involves several steps. The most common method of synthesis involves the reaction of 1,7-heptadiyne with propargyl bromide in the presence of a palladium catalyst. This reaction results in the formation of this compound as the final product.
Scientific Research Applications
5,8-Tridecadiyn-7-one has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-fungal properties. In addition, it has been used as a probe for the detection of reactive oxygen species and has been shown to exhibit potent inhibitory activity against acetylcholinesterase.
Properties
18621-56-2 | |
Molecular Formula |
C13H18O |
Molecular Weight |
190.28 g/mol |
IUPAC Name |
trideca-5,8-diyn-7-one |
InChI |
InChI=1S/C13H18O/c1-3-5-7-9-11-13(14)12-10-8-6-4-2/h3-8H2,1-2H3 |
InChI Key |
HIMXZONSEQRTFZ-UHFFFAOYSA-N |
SMILES |
CCCCC#CC(=O)C#CCCCC |
Canonical SMILES |
CCCCC#CC(=O)C#CCCCC |
18621-56-2 | |
synonyms |
trideca-5,8-diyn-7-one |
Origin of Product |
United States |
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